2,5,5-trimethylmorpholine hydrochloride

• CAS No.: 2758002-83-2
• Molecular Formula: C7H16ClNO
• Molecular Weight: 165.7

Description

2,5,5-Trimethylmorpholine hydrochloride is a chemical compound belonging to the morpholine family. Morpholines are heterocyclic compounds containing both amine and ether functional groups. This compound is characterized by its unique structure, which includes three methyl groups attached to the morpholine ring. It is commonly used in various chemical reactions and has applications in different scientific fields.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,5,5-trimethylmorpholine hydrochloride typically involves the reaction of 2,5,5-trimethylmorpholine with hydrochloric acid. The process can be summarized as follows:

Starting Material: 2,5,5-Trimethylmorpholine.

Reagent: Hydrochloric acid.

Reaction: The starting material is treated with hydrochloric acid to form the hydrochloride salt.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves:

Bulk Synthesis: Large quantities of 2,5,5-trimethylmorpholine are reacted with hydrochloric acid in industrial reactors.

Purification: The resulting product is purified through crystallization or other separation techniques to obtain high-purity this compound.

Chemical Reactions Analysis

Types of Reactions

2,5,5-Trimethylmorpholine hydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: It can be reduced to form different reduced derivatives.

Substitution: The compound can undergo substitution reactions where one or more of its functional groups are replaced by other groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Various halogenating agents and nucleophiles are employed in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example:

Oxidation: Oxides of 2,5,5-trimethylmorpholine.

Reduction: Reduced derivatives with altered functional groups.

Substitution: Substituted morpholine derivatives with different functional groups.

Scientific Research Applications

2,5,5-Trimethylmorpholine hydrochloride has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent in various organic synthesis reactions.

Biology: Employed in biochemical assays and studies involving enzyme inhibition.

Medicine: Investigated for its potential therapeutic properties and as a precursor in drug synthesis.

Industry: Utilized in the production of polymers, coatings, and other industrial materials.

Mechanism of Action

The mechanism of action of 2,5,5-trimethylmorpholine hydrochloride involves its interaction with specific molecular targets. The compound can act as an inhibitor or activator of certain enzymes, affecting various biochemical pathways. The exact mechanism depends on the specific application and the molecular targets involved.

Comparison with Similar Compounds

2,5,5-Trimethylmorpholine hydrochloride can be compared with other similar compounds such as:

Morpholine: A simpler structure with fewer methyl groups.

4-Methylmorpholine: Contains a single methyl group attached to the morpholine ring.

2,6-Dimethylmorpholine: Has two methyl groups attached to different positions on the morpholine ring.

Uniqueness

The uniqueness of this compound lies in its specific structure, which imparts distinct chemical and physical properties. The presence of three methyl groups enhances its reactivity and makes it suitable for specialized applications in various fields.